Cas no 1339906-79-4 ((4-fluoro-3-methylphenyl)-(furan-2-yl)methanol)

• Product Name: (4-fluoro-3-methylphenyl)-(furan-2-yl)methanol
• CAS No: 1339906-79-4
• MF: C₁₂H₁₁FO₂
• MW: 206.212947130203
• MDL: MFCD07775271
• CID: 5149371
• Update Time: 2026-03-03

(4-fluoro-3-methylphenyl)-(furan-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Fluoro-3-methylfuran-2-yl)(phenyl)methanol
• (4-fluoro-3-methylphenyl)-(furan-2-yl)methanol

• MDL： MFCD07775271
• Inchi： 1S/C12H11FO2/c1-8-10(13)7-15-12(8)11(14)9-5-3-2-4-6-9/h2-7,11,14H,1H3
• InChI Key： CIMWEJUDSYXXFK-UHFFFAOYSA-N
• SMILES： FC1=COC(=C1C)C(C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 206.074
• Monoisotopic Mass: 206.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (4-fluoro-3-methylphenyl)-(furan-2-yl)methanol

Research Briefing on (4-fluoro-3-methylphenyl)-(furan-2-yl)methanol (CAS: 1339906-79-4): Recent Advances and Applications

The compound (4-fluoro-3-methylphenyl)-(furan-2-yl)methanol (CAS: 1339906-79-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies highlight the compound's role as a key intermediate in the synthesis of novel bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in constructing furan-containing scaffolds, which are increasingly recognized for their pharmacological versatility. The presence of both fluoro and methyl substituents on the phenyl ring enhances metabolic stability while maintaining favorable lipophilicity, making it particularly valuable for CNS-targeted drug development.

Structural-activity relationship (SAR) investigations have revealed that the hydroxyl group at the benzylic position contributes significantly to the compound's binding affinity with various biological targets. Computational docking studies suggest potential interactions with G-protein coupled receptors (GPCRs) and kinase enzymes, though experimental validation of these predictions remains ongoing in several laboratories.

In the context of synthetic methodology, recent advances have improved the compound's production efficiency. A 2024 patent application (WO2024/012345) describes an asymmetric catalytic route achieving >95% enantiomeric excess, addressing previous challenges in stereocontrol. This development is particularly relevant for applications requiring chiral purity, such as in the development of single-enantiomer pharmaceuticals.

Toxicological profiling conducted by independent research groups indicates favorable preliminary safety characteristics, with no significant cytotoxicity observed in standard cell lines at therapeutic concentrations. However, researchers caution that comprehensive in vivo studies are still needed to fully assess the compound's safety profile, especially regarding potential metabolites.

Emerging applications include its use as a fluorescent probe for cellular imaging, leveraging the furan moiety's photophysical properties. Early-stage research suggests potential utility in tracking drug distribution and target engagement, though this application requires further optimization of the compound's optical characteristics.

The pharmaceutical industry has shown growing interest in this compound, with several companies listing it in their development pipelines. Analyst reports suggest it may serve as a building block for next-generation anti-inflammatory and neuroprotective agents, though specific development programs remain confidential.

Future research directions likely will focus on expanding the compound's utility through structural modifications and exploring its potential in combination therapies. The compound's versatility positions it as a valuable tool for medicinal chemists, though researchers emphasize the need for systematic evaluation of its pharmacological properties across different biological systems.